Cas no 933762-22-2 (2’-Tosyloxy-dihydropleuromutilin)

• Product Name: 2’-Tosyloxy-dihydropleuromutilin
• CAS No: 933762-22-2
• MF: C₂₉H₄₂O₇S
• MW: 534.704588413239
• CID: 827181
• PubChem ID: 46783736
• Update Time: 2025-04-19

2’-Tosyloxy-dihydropleuromutilin Chemical and Physical Properties

Names and Identifiers

• 2’-Tosyloxy-dihydropleuromutilin
• 2’-Tosyloxy-dihydrop
• (4R,5S,6R,8R,9aR,10R)-6-Ethyl-5-hydroxy-4,6,9,10-tetramethyl-1-oxodecahydro-3a,9-propanocyclopenta[8]annulen-8-yl [(4-methylbenzene-1-sulfonyl)oxy]acetate
• AKOS025295935
• 2'-Tosyloxy-dihydropleuromutilin
• [(2R,3S,4R,6R,8R,14R)-4-ethyl-3-hydroxy-2,4,7,14-tetramethyl-9-oxo-6-tricyclo[5.4.3.01,8]tetradecanyl] 2-(4-methylphenyl)sulfonyloxyacetate
• DTXSID30676277
• 933762-22-2

• Inchi： 1S/C29H42O7S/c1-7-27(5)16-23(36-24(31)17-35-37(33,34)21-10-8-18(2)9-11-21)28(6)19(3)12-14-29(20(4)26(27)32)15-13-22(30)25(28)29/h8-11,19-20,23,25-26,32H,7,12-17H2,1-6H3/t19-,20+,23-,25+,26+,27-,28?,29?/m1/s1
• InChI Key： LLYWPLUTWPBBOB-QFMSHXMFSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OCC(=O)O[C@@H]1C[C@@](C)(CC)[C@H]([C@H](C)C23CCC([C@H]2C1(C)[C@H](C)CC3)=O)O

Computed Properties

• Exact Mass: 534.26500
• Monoisotopic Mass: 534.26512485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 37
• Rotatable Bond Count: 7
• Complexity: 981
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 115Ų

Experimental Properties

• PSA: 115.35000
• LogP: 5.91160

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Mutilane diterpenoids